Cas no 1031927-22-6 (3-Amino-6-chloro-1-methyl-1H-indazole)

• Product Name: 3-Amino-6-chloro-1-methyl-1H-indazole
• CAS No: 1031927-22-6
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• MDL: MFCD09991761
• CID: 2102127
• PubChem ID: 28875313
• Update Time: 2025-09-23

3-Amino-6-chloro-1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-chloro-1-methyl-1H-indazole
• 6-chloro-1-methyl-1H-Indazol-3-amine
• 6-chloro-1-methyl-1H-indazol-3-ylamine
• CS-0440071
• G74860
• 1031927-22-6
• AKOS023658614
• MFCD09991761
• DA-36353
• AS-8224
• DTXSID601289877
• SCHEMBL10320957
• DVNUOUTWILBEAP-UHFFFAOYSA-N
• 6-chloro-1-methylindazol-3-amine

• MDL： MFCD09991761
• Inchi： 1S/C8H8ClN3/c1-12-7-4-5(9)2-3-6(7)8(10)11-12/h2-4H,1H3,(H2,10,11)
• InChI Key： DVNUOUTWILBEAP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(N)=NN(C)C=2C=1

Computed Properties

• Exact Mass: 181.0406750g/mol
• Monoisotopic Mass: 181.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles